Cas no 854007-11-7 (4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoic acid)

• Product Name: 4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoic acid
• CAS No: 854007-11-7
• MF: C₁₆H₂₄O₂S
• MW: 280.425563812256
• CID: 1094730
• PubChem ID: 73554586
• Update Time: 2025-10-30

4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoic acid
• 4-[5-(3-cyclopentylpropyl)thiophen-2-yl]butanoic acid
• 4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoicacid
• 854007-11-7

• Inchi： 1S/C16H24O2S/c17-16(18)10-4-9-15-12-11-14(19-15)8-3-7-13-5-1-2-6-13/h11-13H,1-10H2,(H,17,18)
• InChI Key： HPZAKQZSJQBEQX-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCCC1CCCC1)CCCC(=O)O

Computed Properties

• Exact Mass: 280.14970118g/mol
• Monoisotopic Mass: 280.14970118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoic acid

Research Briefing on 4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoic acid (CAS: 854007-11-7)

4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoic acid (CAS: 854007-11-7) is a synthetic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's structural uniqueness, which combines a thiophene ring with a cyclopentylpropyl side chain and a butanoic acid moiety. This configuration is believed to contribute to its interaction with specific biological targets, particularly in the context of inflammatory and metabolic disorders. Researchers have employed advanced computational modeling and in vitro assays to elucidate its mechanism of action.

One of the key findings from recent literature is the compound's ability to modulate peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors involved in lipid metabolism and glucose homeostasis. Preliminary data suggest that 4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoic acid exhibits selective agonism towards PPAR-γ, making it a potential candidate for the treatment of type 2 diabetes and related metabolic syndromes.

In addition to its metabolic effects, the compound has shown promise in preclinical models of inflammation. Studies indicate that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, possibly through the suppression of NF-κB signaling pathways. These findings have spurred interest in its potential application as an anti-inflammatory agent, particularly for chronic inflammatory conditions.

The synthesis of 4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoic acid has also been a focus of recent research. Optimized synthetic routes have been developed to improve yield and purity, with particular attention to the stereochemistry of the cyclopentylpropyl side chain. These advancements are critical for scaling up production for further pharmacological evaluation.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural derivatives to enhance its therapeutic profile while minimizing adverse effects.

In conclusion, 4-(5-(3-Cyclopentylpropyl)thiophen-2-yl)butanoic acid represents a promising scaffold for drug development, with potential applications in metabolic and inflammatory diseases. Continued research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties.